Cas no 882223-58-7 (3-3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 882223-58-7
• MF: C₁₆H₁₁BrN₄O₂
• MW: 371.188142061234
• CID: 6391116
• PubChem ID: 2389767
• Update Time: 2025-05-26

3-3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-ylpropanoic acid
• F1218-0352
• SR-01000010826
• Z56889151
• 3-[3-(3-bromophenyl)-4-(2,2-dicyanoethenyl)pyrazol-1-yl]propanoic Acid
• 882223-58-7
• SR-01000010826-1
• 3-(3-(3-bromophenyl)-4-(2,2-dicyanovinyl)-1H-pyrazol-1-yl)propanoic acid
• 3-[3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-yl]propanoic acid
• AKOS001038369
• 1H-Pyrazole-1-propanoic acid, 3-(3-bromophenyl)-4-(2,2-dicyanoethenyl)-

• Inchi： 1S/C16H11BrN4O2/c17-14-3-1-2-12(7-14)16-13(6-11(8-18)9-19)10-21(20-16)5-4-15(22)23/h1-3,6-7,10H,4-5H2,(H,22,23)
• InChI Key： XAGSLDTXFZAFLX-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)C=C(/C=C(\C#N)/C#N)C(C2=CC=CC(Br)=C2)=N1

Computed Properties

• Exact Mass: 370.00654g/mol
• Monoisotopic Mass: 370.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 599.5±50.0 °C(Predicted)
• pka: 4.19±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(3-bromophenyl)-4-(2,2-dicyanoeth-1-en-1-yl)-1H-pyrazol-1-ylpropanoic acid

Comprehensive Overview of 3-[3-(3-Bromophenyl)-4-(2,2-Dicyanoeth-1-en-1-yl)-1H-Pyrazol-1-yl]Propanoic Acid (CAS No. 882223-58-7)

3-[3-(3-Bromophenyl)-4-(2,2-Dicyanoeth-1-en-1-yl)-1H-Pyrazol-1-yl]Propanoic Acid (CAS No. 882223-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's pyrazole core, coupled with a bromophenyl substituent and a dicyanoethylene moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its electron-withdrawing and conjugated system properties play a critical role.

In recent years, the demand for heterocyclic compounds like 3-[3-(3-Bromophenyl)-4-(2,2-Dicyanoeth-1-en-1-yl)-1H-Pyrazol-1-yl]Propanoic Acid has surged, driven by advancements in medicinal chemistry and crop protection. The compound's CAS No. 882223-58-7 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its brominated aromatic component also makes it a candidate for cross-coupling reactions, a hot topic in catalysis research.

One of the most discussed aspects of this compound is its potential role in targeted therapy. The pyrazole scaffold is known for its pharmacophoric properties, often found in anti-inflammatory and anticancer agents. The dicyanoethylene group enhances its electrophilic character, which could be leveraged in designing enzyme inhibitors. This aligns with current trends in precision medicine, where researchers seek small-molecule modulators with high specificity.

From a synthetic chemistry perspective, CAS No. 882223-58-7 offers opportunities for molecular diversification. Its propanoic acid tail allows for derivatization, enabling the creation of ester or amide analogs. Such modifications are crucial in lead optimization, a key phase in drug development. The compound's UV-absorbing properties also make it a candidate for photostability studies, a niche yet growing area in formulation science.

Environmental and green chemistry applications are another emerging focus. The bromophenyl group can participate in biodegradation studies, addressing concerns about persistent organic pollutants (POPs). Additionally, its nitrile functionalities are being explored for metal-organic frameworks (MOFs), a trending topic in sustainable materials. These interdisciplinary applications highlight the compound's adaptability to cutting-edge research.

In summary, 3-[3-(3-Bromophenyl)-4-(2,2-Dicyanoeth-1-en-1-yl)-1H-Pyrazol-1-yl]Propanoic Acid (CAS No. 882223-58-7) is a multifaceted compound with broad utility in life sciences and advanced materials. Its structural complexity and functional groups make it a valuable asset for innovative research, resonating with contemporary interests in biocompatibility, catalysis, and molecular design.